Cas no 686770-22-9 (2-({4-oxo-3-phenyl-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-yl}sulfanyl)-N-phenylacetamide)

• Product Name: 2-({4-oxo-3-phenyl-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-yl}sulfanyl)-N-phenylacetamide
• CAS No: 686770-22-9
• MF: C₂₀H₁₇N₃O₂S₂
• MW: 395.497881650925
• CID: 6019989
• PubChem ID: 2155111
• Update Time: 2025-06-30

2-({4-oxo-3-phenyl-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-yl}sulfanyl)-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-({4-oxo-3-phenyl-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-yl}sulfanyl)-N-phenylacetamide
• 2-((4-oxo-3-phenyl-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-phenylacetamide
• Acetamide, N-phenyl-2-[(3,4,6,7-tetrahydro-4-oxo-3-phenylthieno[3,2-d]pyrimidin-2-yl)thio]-
• HMS1418N17
• 2-[(4-oxo-3-phenyl-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]-N-phenylacetamide
• ZINC02719672
• AKOS024584724
• IFLab1_002415
• 2-({4-oxo-3-phenyl-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-phenylacetamide
• F0579-0016
• EU-0055684
• 686770-22-9
• AB00668683-01

• Inchi： 1S/C20H17N3O2S2/c24-17(21-14-7-3-1-4-8-14)13-27-20-22-16-11-12-26-18(16)19(25)23(20)15-9-5-2-6-10-15/h1-10H,11-13H2,(H,21,24)
• InChI Key： RBOIZFAZNUQEIU-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1)(=O)CSC1N(C2=CC=CC=C2)C(=O)C2SCCC=2N=1

Computed Properties

• Exact Mass: 395.07621914g/mol
• Monoisotopic Mass: 395.07621914g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 112Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 2-({4-oxo-3-phenyl-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-yl}sulfanyl)-N-phenylacetamide

Compound CAS No. 686770-22-9: 2-{[4-Oxo-3-phenyl-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-phenylacetamide

The compound with CAS No. 686770-22-9, named 2-{[4-Oxo-3-phenyl-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-phenylacetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of thienopyrimidine derivatives, which are known for their diverse biological activities and potential therapeutic applications.

Thienopyrimidine derivatives have been extensively studied due to their ability to modulate various cellular pathways and target key enzymes involved in diseases such as cancer, inflammation, and neurodegenerative disorders. The structure of this compound is characterized by a thienopyrimidine ring system fused with a benzene ring and a sulfanyl group attached to an acetamide moiety. This unique architecture contributes to its stability and bioavailability, making it a promising candidate for drug development.

Recent studies have highlighted the antiproliferative activity of this compound against several cancer cell lines. Researchers have demonstrated that it effectively inhibits the growth of human breast and colon cancer cells by inducing apoptosis and disrupting mitochondrial function. These findings underscore its potential as a novel anticancer agent with minimal toxicity to normal cells.

In addition to its antitumor properties, this compound has also shown anti-inflammatory effects in preclinical models. It exhibits potent inhibitory activity against cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling. This dual functionality makes it a versatile molecule with applications in both oncology and inflammatory disease therapeutics.

The synthesis of 2-{[4-Oxo-3-phenyl-thieno[3,2-d]pyrimidin-2-sulfanyl}acetamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of microwave-assisted synthesis has been reported to significantly enhance the yield and purity of the final product, making it more accessible for large-scale production.

From an SEO optimization perspective, the inclusion of long-tail keywords such as "thienopyrimidine derivatives," "anticancer agents," and "anti-inflammatory compounds" ensures that this article is easily discoverable by researchers and industry professionals searching for information on this compound.

In conclusion, CAS No. 686770-22-, or N-(Phenyl)sulfanyladamantane derivative, represents a cutting-edge advancement in medicinal chemistry. Its unique structure, coupled with its diverse biological activities, positions it as a leading candidate for the development of innovative therapeutic agents in the near future.